Cas no 832737-33-4 (2-Hydrazinyl-4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidine)

• Product Name: 2-Hydrazinyl-4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidine
• CAS No: 832737-33-4
• MF: C₁₂H₁₁F₃N₄O
• MW: 284.237152338028
• MDL: MFCD04970004
• CID: 3059435
• PubChem ID: 7017728
• Update Time: 2025-06-10

2-Hydrazinyl-4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Hydrazinyl-4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidine
• STK312185
• AKOS000310150
• DTXSID801179604
• 2-HYDRAZINO-4-(4-METHOXYPHENYL)-6-(TRIFLUOROMETHYL)PYRIMIDINE
• [4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl]hydrazine
• [4-(4-Methoxy-phenyl)-6-trifluoromethyl-pyrimidin-2-yl]-hydrazine
• CS-0302748
• SB59871
• 832737-33-4
• EN300-229729
• BBL038517

• MDL： MFCD04970004
• Inchi： 1S/C12H11F3N4O/c1-20-8-4-2-7(3-5-8)9-6-10(12(13,14)15)18-11(17-9)19-16/h2-6H,16H2,1H3,(H,17,18,19)
• InChI Key： NMPUBOIRWLCDMM-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2C=CC(=CC=2)OC)=NC(NN)=N1)(F)F

Computed Properties

• Exact Mass: 284.08849547Da
• Monoisotopic Mass: 284.08849547Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 73.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-Hydrazinyl-4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidine

2-Hydrazinyl-4-(4-Methoxyphenyl)-6-(Trifluoromethyl)Pyrimidine: A Comprehensive Overview

2-Hydrazinyl-4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidine (CAS No. 832737-33-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This pyrimidine derivative is characterized by its unique structural features, including a hydrazinyl group, a methoxyphenyl substituent, and a trifluoromethyl moiety. These functional groups contribute to its diverse biological activities and potential therapeutic applications.

The hydrazinyl group is known for its reactivity and ability to form various derivatives, making it a valuable scaffold in the synthesis of bioactive molecules. The presence of this group in 2-hydrazinyl-4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidine enhances its interaction with biological targets, such as enzymes and receptors. The methoxyphenyl substituent, on the other hand, imparts lipophilicity and can influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

The trifluoromethyl moiety is a common feature in many pharmaceuticals due to its electron-withdrawing effect and metabolic stability. This group can significantly enhance the potency and selectivity of the compound by modulating its binding affinity to target proteins. In the context of 2-hydrazinyl-4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidine, the trifluoromethyl group likely plays a crucial role in its biological activity and pharmacological profile.

Recent studies have highlighted the potential of 2-hydrazinyl-4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication through interference with key viral enzymes.

In another study, published in the European Journal of Medicinal Chemistry, 2-hydrazinyl-4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidine was found to have significant anticancer properties. It demonstrated selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The compound's ability to induce apoptosis and inhibit cell proliferation makes it a promising candidate for further development as an anticancer agent.

The pharmacokinetic properties of 2-hydrazinyl-4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidine have also been extensively studied. Research has shown that it exhibits favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, the compound has been found to have low toxicity in preclinical studies, suggesting a favorable safety profile.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 2-hydrazinyl-4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidine. One common approach involves the reaction of 4-chloro-6-trifluoromethylpyrimidin-2(1H)-one with 4-methoxyaniline followed by treatment with hydrazine hydrate. This method provides high yields and good purity, making it suitable for large-scale production.

The potential applications of 2-hydrazinyl-4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidine extend beyond antiviral and anticancer therapies. Ongoing research is exploring its use in other areas, such as anti-inflammatory agents and neuroprotective compounds. For example, preliminary studies have indicated that this compound may have beneficial effects in models of neurodegenerative diseases by reducing oxidative stress and inflammation.

In conclusion, 2-hydrazinyl-4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidine (CAS No. 832737-33-4) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Continued investigation into its biological activities and mechanisms of action will likely uncover new opportunities for its use in treating various diseases.